Cas no 647838-06-0 (L-Valine,glycyl-L-prolyl-L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl-)

• Product name: L-Valine,glycyl-L-prolyl-L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl-
• CAS No: 647838-06-0
• MF: C₃₈H₆₄N₁₄O₁₄
• MW: 941.00016784668
• CID: 416980

L-Valine,glycyl-L-prolyl-L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl- Chemical and Physical Properties

Names and Identifiers

• L-Valine,glycyl-L-prolyl-L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl-
• L-Valine, glycyl-L-prolyl-L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl- (9CI)

• Inchi： 1S/C38H64N14O14/c1-17(2)27(37(65)66)49-33(61)24(15-54)48-32(60)23(14-53)47-31(59)22(11-20-13-42-16-44-20)46-35(63)28(18(3)55)51-36(64)29(19(4)56)50-30(58)21(7-5-9-43-38(40)41)45-34(62)25-8-6-10-52(25)26(57)12-39/h13,16-19,21-25,27-29,53-56H,5-12,14-15,39H2,1-4H3,(H,42,44)(H,45,62)(H,46,63)(H,47,59)(H,48,60)(H,49,61)(H,50,58)(H,51,64)(H,65,66)(H4,40,41,43)/t18-,19-,21+,22+,23+,24+,25+,27+,28+,29+/m1/s1
• InChI Key： BIPPLTFMCCWUQG-FAVBBAPVSA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@@H]1CCCN1C(=O)CN

Computed Properties

• Exact Mass: 940.47312

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• PSA: 458.83
• pka: 3.25±0.10(Predicted)